Cas no 2743450-48-6 (4-bromo-1-[(1E)-2-iodoethenyl]-1H-pyrazole)

• Product Name: 4-bromo-1-[(1E)-2-iodoethenyl]-1H-pyrazole
• CAS No: 2743450-48-6
• MF: C₅H₄BrIN₂
• MW: 298.907132148743
• CID: 5989053
• PubChem ID: 165693064
• Update Time: 2025-10-30

4-bromo-1-[(1E)-2-iodoethenyl]-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-[(1E)-2-iodoethenyl]-1H-pyrazole
• EN300-37158362
• 2743450-48-6

• Inchi： 1S/C5H4BrIN2/c6-5-3-8-9(4-5)2-1-7/h1-4H/b2-1+
• InChI Key： AJAQYEWFGBLYEA-OWOJBTEDSA-N
• SMILES： I/C=C/N1C=C(C=N1)Br

Computed Properties

• Exact Mass: 297.86026g/mol
• Monoisotopic Mass: 297.86026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 17.8Ų

Additional information on 4-bromo-1-[(1E)-2-iodoethenyl]-1H-pyrazole

Introduction to 4-bromo-1-[(1E)-2-iodoethenyl]-1H-pyrazole (CAS No. 2743450-48-6)

4-bromo-1-[(1E)-2-iodoethenyl]-1H-pyrazole, identified by the chemical identifier CAS No. 2743450-48-6, is a significant compound in the realm of medicinal chemistry and synthetic organic chemistry. This heterocyclic compound features a pyrazole core substituted with a bromine atom at the 4-position and an (1E)-2-iodoethenyl side chain, making it a versatile intermediate for the development of novel pharmaceuticals and agrochemicals. The unique structural attributes of this molecule have garnered attention due to its potential applications in various biochemical pathways and its role as a building block in drug discovery.

The pyrazole scaffold is a privileged structure in medicinal chemistry, known for its broad biological activity and scaffold-hopping capabilities. Its incorporation into drug molecules often enhances binding affinity and selectivity. In particular, the presence of both bromine and iodine substituents on the pyrazole ring introduces reactivity that can be exploited for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura, Stille, or Sonogashira couplings. These reactions are pivotal in constructing complex molecular architectures, enabling the synthesis of intricate pharmacophores.

Recent advancements in synthetic methodologies have highlighted the utility of 4-bromo-1-[(1E)-2-iodoethenyl]-1H-pyrazole as a key precursor in the preparation of bioactive molecules. For instance, studies have demonstrated its application in generating substituted pyrazoles with potential anticancer, anti-inflammatory, and antimicrobial properties. The (1E)-2-iodoethenyl moiety, in particular, serves as an effective handle for palladium-catalyzed transformations, facilitating the introduction of diverse functional groups at strategic positions within the molecule.

One notable area of research involving 4-bromo-1-[(1E)-2-iodoethenyl]-1H-pyrazole is its role in developing kinase inhibitors. Kinases are critical enzymes involved in signal transduction pathways, and their dysregulation is often associated with diseases such as cancer. By leveraging the reactivity of the iodine atom, researchers can construct analogs of known kinase inhibitors with improved pharmacokinetic profiles. The bromine atom further provides a site for modification to fine-tune solubility and metabolic stability, ensuring that these compounds exhibit optimal biological activity.

The compound’s significance extends to materials science as well. Pyrazole derivatives have been explored for their electronic properties, making them candidates for organic semiconductors and optoelectronic devices. The presence of halogen substituents enhances intermolecular interactions, which can influence charge transport properties. This has spurred interest in using 4-bromo-1-[(1E)-2-iodoethenyl]-1H-pyrazole as a precursor for designing novel materials with applications in flexible electronics and photovoltaic devices.

In conclusion, 4-bromo-1-[(1E)-2-iodoethenyl]-1H-pyrazole (CAS No. 2743450-48-6) is a multifaceted compound with broad utility across pharmaceuticals and materials science. Its unique structural features enable diverse synthetic transformations, making it an invaluable tool for medicinal chemists and material scientists alike. As research continues to uncover new applications for this compound, its importance in advancing chemical biology and nanotechnology is likely to grow.